Cas no 668276-25-3 (Quinazoline, 2-(chloromethyl)-4-(1-methylethyl)-)
668276-25-3 structure
Product Name:Quinazoline, 2-(chloromethyl)-4-(1-methylethyl)-
CAS No:668276-25-3
MF:C12H13ClN2
MW:220.698021650314
CID:1712622
PubChem ID:57514645
Update Time:2025-04-21
Quinazoline, 2-(chloromethyl)-4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinazoline, 2-(chloromethyl)-4-(1-methylethyl)-
- 2-chloromethyl-4-isopropyl-quinazoline
- 668276-25-3
- SCHEMBL639754
- quinazoline,2-(chloromethyl)-4-(1-methylethyl)-
- XJKUWVMHXNZCJU-UHFFFAOYSA-N
-
- Inchi: 1S/C12H13ClN2/c1-8(2)12-9-5-3-4-6-10(9)14-11(7-13)15-12/h3-6,8H,7H2,1-2H3
- InChI Key: XJKUWVMHXNZCJU-UHFFFAOYSA-N
- SMILES: ClCC1=NC2C=CC=CC=2C(C(C)C)=N1
Computed Properties
- Exact Mass: 220.07689
- Monoisotopic Mass: 220.0767261g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Quinazoline, 2-(chloromethyl)-4-(1-methylethyl)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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